N-{2-[4-(2,4-dimethylphenyl)-1-piperazinyl]ethyl}-N'-phenylurea

• IUPAC Name: 1-[2-[4-(2,4-dimethylphenyl)piperazin-1-yl]ethyl]-3-phenylurea
• InChI: InChI=1S/C21H28N4O/c1-17-8-9-20(18(2)16-17)25-14-12-24(13-15-25)11-10-22-21(26)23-19-6-4-3-5-7-19/h3-9,16H,10-15H2,1-2H3,(H2,22,23,26)
• InChI Key: VQUJWZGYGJIHKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)CCNC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

N-{2-[4-(2,4-dimethylphenyl)-1-piperazinyl]ethyl}-N'-phenylurea, commonly known as DMPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPU is a colorless liquid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of DMPU is not fully understood. However, it is believed that DMPU acts as a hydrogen bond acceptor and a Lewis base. DMPU can also act as a proton acceptor due to the presence of the piperazine ring. The ability of DMPU to form hydrogen bonds and accept protons makes it an excellent solvent and catalyst for various reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMPU are not well studied. However, studies have shown that DMPU is non-toxic and does not cause any adverse effects on cells and tissues. DMPU has also been shown to have low skin irritation potential.

Advantages and Limitations for Lab Experiments

DMPU has several advantages as a solvent and catalyst for lab experiments. DMPU is a highly polar and aprotic solvent, which makes it an excellent solvent for polar and non-polar compounds. DMPU is also a good catalyst for various reactions due to its ability to form hydrogen bonds and accept protons. However, DMPU has some limitations in lab experiments. DMPU is hygroscopic and can absorb moisture from the air, which can affect the outcome of experiments. DMPU is also relatively expensive compared to other solvents and catalysts.

Future Directions

There are several future directions for the study of DMPU. One area of research is the development of new methods for the synthesis of DMPU. Another area of research is the study of the mechanism of action of DMPU. Further studies are also needed to understand the biochemical and physiological effects of DMPU. The potential applications of DMPU in drug discovery and material science also need to be explored further.

Synthesis Methods

DMPU can be synthesized through various methods, including the reaction of N,N-dimethylformamide (DMF) with phenylisocyanate and N,N-dimethylpiperazine. Another method involves the reaction of N,N-dimethylformamide dimethyl acetal with phenylisocyanate and N,N-dimethylpiperazine. The reaction is carried out under anhydrous conditions and in the presence of a catalyst such as triethylamine. The yield of DMPU obtained through these methods is generally high.

Scientific Research Applications

DMPU has been extensively studied for its potential applications in various fields such as organic synthesis, drug discovery, and material science. In organic synthesis, DMPU is used as a solvent and a catalyst for various reactions such as the synthesis of peptides, esters, and amides. DMPU has also been used as a reagent in the synthesis of biologically active compounds such as antitumor agents, antiviral agents, and antibiotics. In drug discovery, DMPU has been used as a solubilizer and a permeation enhancer for poorly soluble drugs. In material science, DMPU has been used as a solvent for the preparation of polyurethane foams, films, and fibers.